Cas no 1577-31-7 (2-Heptenoic acid, (2Z)-)

• Product Name: 2-Heptenoic acid, (2Z)-
• CAS No: 1577-31-7
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 183118
• PubChem ID: 5358355
• Update Time: 2025-04-19

2-Heptenoic acid, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptenoic acid, (2Z)-
• (Z)-2-Heptenoic acid
• (E)-2-fluoro-3-phenylprop-2-enenitrile
• (Z)-2-fluoro-3-phenylacrylonitrile
• (Z)-2-fluoro-3-phenyl-acrylonitrile
• (Z)-hept-2-enoic acid
• (Z)-heptenoic acid
• 2-Propenenitrile, 2-fluoro-3-phenyl-, (Z)-
• ACMC-20mzey
• AGN-PC-00NPZ8
• cis-Hepten-(2)-saeure-(1)
• CTK0F1606
• Hept-(2Z)-enylsaeure
• hept-2c-enoic acid
• Hept-2c-ensaeure
• SureCN9651827
• UNII-5EJ1P4HWDM
• NSC 244946
• cis-heptenoic acid
• 2-Heptenoic acid, cis-
• CHEBI:38365
• 2-Heptenoic acid, (Z)-
• cis-hept-2-enoic acid
• YURNCBVQZBJDAJ-WAYWQWQTSA-N
• NSC244946
• 1577-31-7
• 5EJ1P4HWDM
• (2Z)-hept-2-enoic acid
• NSC-244946
• Q27117588
• cis-Hept-2-ensaeure
• SCHEMBL3968467
• cis-2-Heptenoic acid

• Inchi： 1S/C7H12O2/c1-2-3-4-5-6-7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/b6-5-
• InChI Key： YURNCBVQZBJDAJ-WAYWQWQTSA-N
• SMILES： OC(/C=C\CCCC)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.1

Experimental Properties

• Density: 0.968
• Boiling Point: 226.6°C at 760 mmHg
• Flash Point: 133.4°C
• Refractive Index: 1.457
• PSA: 37.3
• LogP: 1.81740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids